Cas no 607-32-9 (5-Nitroisoquinoline)
5-Nitroisoquinoline Properties
Names and Identifiers
-
- 5-Nitroisoquinoline
- 5-nitroisochinolin
- 5-NO2-isoquinoline
- Isoquinoline,5-nitro
- NSC 3017
- HMS3078A13
- CS-W019587
- 607-32-9
- AI3-61887
- AS-9401
- SCHEMBL1010663
- DTXSID00209511
- 5-Nitroisoquinoline, 98%
- N0640
- Maybridge1_001820
- AC-2758
- A15684
- SR-01000473564
- InChI=1/C9H6N2O2/c12-11(13)9-3-1-2-7-6-10-5-4-8(7)9/h1-6H
- 2-ETHOXY-5-FLUOROPHENYLBORONICACID
- CHEMBL353253
- SR-01000473564-1
- BCP27437
- EN300-20805
- AMY4050
- NS00034439
- Isoquinoline, 5-nitro-
- MLS002637661
- EINECS 210-133-8
- AC-907/25014228
- HMS546K16
- W-105232
- MFCD00006905
- NSC-3017
- NSC3017
- FT-0620715
- AKOS009031454
- Oprea1_032003
- SMR000684750
- SY002826
- PYGMPFQCCWBTJQ-UHFFFAOYSA-
- 5-Nitro-isoquinoline
- DB-029185
- ALBB-021274
- DTXCID50132002
- 5-nitro isoquinoline
- +Expand
-
- MFCD00006905
- PYGMPFQCCWBTJQ-UHFFFAOYSA-N
- 1S/C9H6N2O2/c12-11(13)9-3-1-2-7-6-10-5-4-8(7)9/h1-6H
- C1=CC2=CN=CC=C2C(=C1)[N+](=O)[O-]
- 134858
Computed Properties
- 174.04300
- 0
- 1
- 1
- 174.043
- 13
- 202
- 0
- 0
- 0
- 0
- 0
- 1
- 1.9
- nothing
- 0
- 58.7A^2
Experimental Properties
- 2.66620
- 58.71000
- 1.5651 (estimate)
- 305.12°C (rough estimate)
- 106-109 °C (lit.)
- 160
- 2717
- Not available
- Not available
- 1.3146 (rough estimate)
5-Nitroisoquinoline Security Information
- GHS07
- 3
- S26;S36/37/39
- S26-S37/39-S36/37/39
- R20/21/22; R38
- Xn
- NONH for all modes of transport
- H315-H319
- P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- warning
- Store at room temperature
- 36/37/38
- Warning
5-Nitroisoquinoline Customs Data
- 2933499090
-
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Nitroisoquinoline Price
5-Nitroisoquinoline Suppliers
5-Nitroisoquinoline Related Literature
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1. Reissert compound chemistry. Part IV. N-acyl pseudo-base formation and stereochemistryBarrie C. Uff,John R. Kershaw,Siri Ram Chhabra J. Chem. Soc. Perkin Trans. 1 1974 1146
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2. Indium metal as a reducing agent in organic synthesisMichael R. Pitts,Justin R. Harrison,Christopher J. Moody J. Chem. Soc. Perkin Trans. 1 2001 955
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3. 490. Electrophilic substitution. Part XI. Nitration of some six-membered nitrogen-heterocyclic compounds in sulphuric acidM. J. S. Dewar,P. M. Maitlis J. Chem. Soc. 1957 2521
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4. Cyanochlorination and cyanation of isoquinolinesGordon W. Kirby,Seng Leong Tan,Barrie C. Uff J. Chem. Soc. Perkin Trans. 1 1979 270
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Peter T. Sunderland,Archana Dhami,Mary F. Mahon,Louise A. Jones,Sophie R. Tully,Matthew D. Lloyd,Andrew S. Thompson,Hashim Javaid,Niall M. B. Martin,Michael D. Threadgill Org. Biomol. Chem. 2011 9 881
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Runzhe Liang,Xiaonan Duan,Jisong Zhang,Zhihong Yuan React. Chem. Eng. 2022 7 590
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7. Effects of hydrogen bonding on the gas-phase reactivity of didehydroisoquinolinium cation isomersNelson R. Vinueza,Bart?omiej J. Jankiewicz,Vanessa A. Gallardo,John J. Nash,Hilkka I. Kentt?maa Phys. Chem. Chem. Phys. 2018 20 21567
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8. Effects of hydrogen bonding on the gas-phase reactivity of didehydroisoquinolinium cation isomersNelson R. Vinueza,Bart?omiej J. Jankiewicz,Vanessa A. Gallardo,John J. Nash,Hilkka I. Kentt?maa Phys. Chem. Chem. Phys. 2018 20 21567
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Zhi Hong,Jian-Jun Li,Guang Chen,Hua-Jiang Jiang,Xiao-Feng Yang,Heng Pan,Wei-Ke Su RSC Adv. 2016 6 13581
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Kai Chen,Wei Chen,Xiaofei Yi,Wanzhi Chen,Miaochang Liu,Huayue Wu Chem. Commun. 2019 55 9287